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Compound of Interest

Compound Name: Tin(ll) chloride dihydrate

Cat. No.: B6331548

Tin(ll) chloride dihydrate (SnCl2:2H20), also known as stannous chloride dihydrate, is a white
crystalline solid.[1] It is a crucial reagent in various chemical syntheses and analytical
procedures. This technical guide provides key physicochemical data for researchers, scientists,
and professionals in drug development.

Physicochemical Data

A summary of the key identifiers and properties of tin(ll) chloride dihydrate is presented in the
table below for easy reference.
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Property

Value

CAS Number

10025-69-1[1][2][3][4][5](6]7][8][9][10]

Molecular Formula

SnClz-2H20[L][2]I3141[5 1618191101 1]

Molecular Weight 225.65 g/mol [2][5][6][8][11]
Stannous chloride dihydrate[2][4][6], Tin
Synonyms . . .
dichloride dihydrate[12]
Appearance White crystalline solid[1][13]
Melting Point 37-38 °C[4][13]
Boiling Point 652 °C[4][13]
Density 2.71 g/lcm3[1][13]
N Soluble in water, ethanol, and sodium
Solubility

hydroxide; very soluble in hydrochloric acid.[13]

Experimental Protocols

Detailed experimental methodologies for determining the properties listed above can be found

in standard analytical chemistry compendia such as the ACS Reagent Chemicals specifications

and the United States Pharmacopeia (USP). These resources provide standardized protocols

for assays, identification, and determination of impurities.

Logical Relationship Diagram

The following diagram illustrates the relationship between the different identifiers and properties

of tin(ll) chloride dihydrate.
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Caption: Chemical Identity of Tin(ll) Chloride Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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